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Compound of Interest

Compound Name: Tak-218

Cat. No.: B10781947

Untuk: Peneliti, IImuwan, dan Profesional Pengembangan Obat

Dokumen ini memberikan panduan teknis yang komprehensif mengenai target terapi dari TAK-
218, sebuah agen neuroprotektif yang menjanjikan. Informasi yang disajikan di sini didasarkan
pada data praklinis yang tersedia, yang merinci mekanisme kerja multifaset dari senyawa ini.

Ringkasan Eksekutif

TAK-218 adalah senyawa 5-aminocoumaran yang dikembangkan karena potensinya dalam
mengobati cedera sistem saraf pusat (SSP) iskemik dan traumatis. Mekanisme kerjanya yang
beragam menargetkan beberapa jalur patofisiologis utama yang terlibat dalam kerusakan
neuronal. Target terapi inti dari TAK-218 meliputi aktivitas antioksidan yang kuat, modulasi
saluran natrium, dan penekanan pelepasan dopamin yang menyimpang. Profil multi-target ini
menunjukkan bahwa TAK-218 dapat memberikan perlindungan saraf yang komprehensif
dalam kondisi cedera SSP.

Target Terapi dan Mekanisme AKsi

Aktivitas terapeutik TAK-218 berasal dari kemampuannya untuk secara bersamaan
memengaruhi beberapa proses seluler penting yang terganggu selama cedera iskemik.

TAK-218 menunjukkan aktivitas antioksidan yang signifikan, terutama dengan bertindak
sebagai pemulung radikal bebas yang kuat. Stres oksidatif adalah ciri utama cedera iskemik, di
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mana produksi spesies oksigen reaktif (ROS) yang berlebihan menyebabkan kerusakan seluler

yang luas.

Data Kuantitatif Aktivitas Antioksidan

Parameter TAK-218 a-Tokoferol Mannitol

Dimetilsulfo
ksida

Glutation

Aktivitas
Penangkal
Radikal
Hidroksil

Lebih kuat - Lebih lemah

Lebih lemah -

Aktivitas
Penangkal
Radikal

Superoksida

Setara - -

- Setara

Penghambat
an
Peroksidasi
Lipid
(diinisiasi
AAPH)

Efektif Efektif -

Penghambat
an
Peroksidasi
Lipid
(diinisiasi
AMVN)

Lebih efektif Kurang efektif -

Protokol Eksperimental: Studi Resonansi Putaran Elektron (ESR)

Metodologi berikut digunakan untuk mengukur aktivitas antioksidan dari TAK-218:

e Persiapan Liposom: Liposom disiapkan menggunakan metode sonikasi dari fosfolipid

kedelai atau bunga matahari untuk meniru membran biologis.
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« Inisiasi Peroksidasi Lipid: Radikal bebas dihasilkan menggunakan inisiator yang larut dalam
air (2,2'-azobis-(2-amidinopropane) hidroklorida, AAPH) atau inisiator yang larut dalam lipid
(2,2'-azobis-(2,4-dimetilvaleronitril), AMVN) untuk memulai peroksidasi lipid di dalam
membran liposom.

o Pengukuran Spektroskopi ESR: Teknik pelabelan putaran ESR digunakan untuk memantau
kinetika peroksidasi lipid. Penurunan sinyal ESR dari probe putaran menunjukkan tingkat
pemulungan radikal dan penghambatan peroksidasi lipid oleh TAK-218 dibandingkan
dengan senyawa referensi.

» Analisis Kuantitatif: Aktivitas pemulungan terhadap radikal hidroksil dan superoksida
ditentukan dengan mengukur pengurangan sinyal ESR dari radikal spesifik ini di hadapan
TAK-218 dan pemulung yang diketahui.

TAK-218 memodulasi aktivitas saluran natrium (sodium channels). Selama iskemia,
depolarisasi membran sel yang berkepanjangan menyebabkan masuknya Na+ secara
berlebihan, yang memicu masuknya Ca2+ dan eksitotoksisitas selanjutnya. Dengan
memodulasi saluran ini, TAK-218 dapat membantu menstabilkan potensi membran neuronal
dan mengurangi kerusakan akibat eksitotoksik.

Meskipun mekanisme yang tepat dan data kuantitatif spesifik (misalnya, parameter
pemblokiran saluran) untuk interaksi TAK-218 dengan saluran natrium tidak dirinci dalam
literatur yang tersedia, efek modulasi ini merupakan komponen kunci dari profil
neuroprotektifnya.

Protokol Eksperimental: Elektrofisiologi Tambalan-Klem Sel Utuh

Studi elektrofisiologis standar dapat digunakan untuk mengkarakterisasi efek TAK-218 pada
saluran natrium:

o Kultur Sel: Sel yang mengekspresikan subtipe saluran natrium neuronal (misalnya, sel
HEK293 yang ditransfeksi secara stabil) dikultur dalam kondisi standar.

e Pencatatan Tambalan-Klem: Konfigurasi tambalan-klem sel utuh digunakan untuk mengukur
arus natrium (INa) sebagai respons terhadap protokol pulsa tegangan.
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o Aplikasi Obat: TAK-218 diaplikasikan pada sel melalui sistem perfusi, dan perubahan dalam
parameter arus (misalnya, amplitudo puncak, kinetika aktivasi dan inaktivasi,
ketergantungan tegangan) dicatat.

e Analisis Data: Kurva respons dosis dihasilkan untuk menentukan potensi penghambatan
(IC50) dan untuk mengkarakterisasi mekanisme blok (misalnya, bergantung pada keadaan,
bergantung pada penggunaan).

TAK-218 menekan pelepasan dopamin yang menyimpang yang terjadi selama peristiwa
iskemik. Pelepasan dopamin yang berlebihan bersifat neurotoksik dan berkontribusi pada
kerusakan neuronal. Telah ditunjukkan bahwa TAK-218 berikatan dengan situs pengambilan
kembali dopamin, yang menunjukkan bahwa ia dapat memberikan efeknya dengan
memodulasi fungsi transporter dopamin (DAT).

Data kuantitatif spesifik seperti afinitas pengikatan (Ki) atau potensi penghambatan (IC50)
untuk interaksi TAK-218 dengan DAT belum dilaporkan secara publik.

Protokol Eksperimental: Uji Pengambilan Kembali Dopamin

Metodologi berikut dapat digunakan untuk mengukur penghambatan pengambilan kembali
dopamin:

Sediaan Sinaptosom: Sinaptosom diisolasi dari daerah otak yang kaya dopamin (misalnya,
striatum) dari hewan pengerat.

» Uji Pengambilan: Sinaptosom diinkubasi dengan dopamin berlabel radio ([3H]DA) dengan
ada atau tidak adanya konsentrasi TAK-218 yang berbeda.

e Penghentian dan Pengukuran: Pengambilan dihentikan dengan filtrasi cepat, dan
radioaktivitas yang terkait dengan sinaptosom diukur menggunakan sintilasi cair.

e Analisis Data: Data dianalisis untuk menentukan konsentrasi penghambatan 50% (IC50)
untuk TAK-218, yang menunjukkan potensinya dalam menghambat pengambilan kembali
dopamin.

Visualisasi Mekanisme dan Alur Kerja
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Diagram berikut mengilustrasikan jalur pensinyalan yang ditargetkan oleh TAK-218 dan alur
kerja eksperimental yang digunakan untuk mengkarakterisasi aktivitasnya.
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Keterangan: Jalur pensinyalan yang ditargetkan oleh TAK-218.

Alur Kerja Eksperimental untuk Karakterisasi TAK-218 h
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Keterangan: Alur kerja eksperimental untuk karakterisasi TAK-218.

Kesimpulan

TAK-218 menunjukkan profil farmakologis yang kompleks dan multi-target yang
menjadikannya kandidat yang menarik untuk pengobatan cedera SSP iskemik.
Kemampuannya untuk secara bersamaan memerangi stres oksidatif, menstabilkan
homeostasis ionik melalui modulasi saluran natrium, dan mengurangi neurotoksisitas yang
diinduksi dopamin menunjukkan pendekatan komprehensif untuk neuroproteksi. Penelitian
lebih lanjut untuk mengukur secara tepat interaksinya dengan saluran natrium dan transporter
dopamin akan lebih memperjelas potensi terapeutiknya dan memandu pengembangan klinis di
masa depan. Panduan teknis ini merangkum pemahaman saat ini tentang target terapi TAK-
218, menyediakan dasar bagi para peneliti untuk mengeksplorasi lebih lanjut mekanisme dan
aplikasinya.

 To cite this document: BenchChem. [Panduan Teknis Mendalam tentang Target Terapi TAK-
218]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10781947#exploring-the-therapeutic-targets-of-tak-
218]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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